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Compound of Interest

Compound Name: 3-Methylpentane

Cat. No.: B165638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylpentane, a branched alkane, presents itself as a viable, non-polar solvent for the

analysis of various polymers, particularly polyolefins such as polyethylene (PE) and

polypropylene (PP). Its physical and chemical properties, including a relatively low boiling point,

low viscosity, and good solvency for non-polar macromolecules at elevated temperatures,

make it a suitable alternative to more common, and often more hazardous, solvents like 1,2,4-

trichlorobenzene (TCB) and decalin in specific applications.

These application notes provide detailed protocols for the use of 3-methylpentane as a

solvent in key polymer analysis techniques: Size-Exclusion Chromatography (SEC) / Gel

Permeation Chromatography (GPC), Viscometry, and Static Light Scattering (SLS).

Physicochemical Properties of 3-Methylpentane
A thorough understanding of the solvent's properties is critical for successful polymer analysis.

Key properties of 3-methylpentane are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₄ [1][2]

Molecular Weight 86.18 g/mol [1]

Boiling Point 63.2 - 64 °C [1][3][4]

Density 0.664 g/mL at 25 °C [3][4]

Viscosity 0.307 cP at 25 °C [1]

Refractive Index (n₂₀/D) 1.376 [3]

Solubility in water 17.9 mg/L at 25 °C [1][5]

I. Size-Exclusion Chromatography (SEC) / Gel
Permeation Chromatography (GPC)
SEC/GPC is a powerful technique for determining the molecular weight distribution of

polymers.[6][7][8] 3-Methylpentane can be employed as a mobile phase for the analysis of

polyolefins at elevated temperatures.

Logical Workflow for SEC/GPC Analysis

Sample Preparation GPC Analysis Data Processing

Weigh Polymer Add 3-Methylpentane Dissolve at Elevated Temperature
(e.g., 140-160 °C) with Agitation

Filter Hot Solution
(e.g., 0.5 µm PTFE filter)

Equilibrate GPC System
(High Temperature) Inject Sample Elute through Column Set Detect with RI, Viscometer, and/or LS Generate Chromatograms Calibrate with Standards

(e.g., Polystyrene)
Apply Universal Calibration

(Requires Mark-Houwink Parameters) Calculate Molecular Weight Distribution

Solution Preparation Viscosity Measurement Data Analysis

Prepare Stock Solution Create Serial Dilutions Measure Efflux Time of Pure Solvent (t₀) Measure Efflux Time of Polymer Solutions (t) Calculate Relative and Specific Viscosities Plot Huggins and Kraemer Equations Extrapolate to Zero Concentration to find [η] Calculate Mv using Mark-Houwink Equation
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Measurement System Parameters

Derived Properties

Scattered Light Intensity (I)

Zimm Plot Analysis

Concentration (c) Scattering Angle (θ) Refractive Index Increment (dn/dc) Solvent Refractive Index (n₀) Wavelength of Light (λ)

Weight-Average Molecular Weight (Mw) Radius of Gyration (Rg) Second Virial Coefficient (A₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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